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Compound of Interest

Compound Name:
Umifenovir hydrochloride

monohydrate

Cat. No.: B194253 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate, essential

guidance for the safe operational use and disposal of Umifenovir hydrochloride
monohydrate, a potent antiviral agent.

Compound Hazard Profile:

Umifenovir hydrochloride monohydrate is classified as a substance that causes skin

irritation and serious eye irritation[1][2][3]. It is crucial to avoid inhalation, ingestion, and contact

with skin and eyes[1][3][4]. The compound is a crystalline solid, and its dust can be easily

aerosolized, necessitating stringent handling protocols to minimize exposure[4].

Personal Protective Equipment (PPE) Requirements
The following table summarizes the minimum PPE required when handling Umifenovir
hydrochloride monohydrate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b194253?utm_src=pdf-interest
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-14904A/Umifenovir-hydrochloride-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16933m.pdf
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17969_7000_EN.pdf
https://file.medchemexpress.com/batch_PDF/HY-14904A/Umifenovir-hydrochloride-SDS-MedChemExpress.pdf
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17969_7000_EN.pdf
https://cdn.caymanchem.com/cdn/insert/16933.pdf
https://cdn.caymanchem.com/cdn/insert/16933.pdf
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required Personal Protective Equipment

Low-Energy Procedures
- Disposable, low-linting gown or coverall with

elastic cuffs.

(e.g., weighing, preparing solutions within a

containment device)

- Double-gloving with nitrile gloves; change

outer gloves frequently.

- Disposable shoe covers.

- Head and hair cover.

- Chemical safety goggles or a face shield[1][3].

- NIOSH/MSHA or European Standard EN 149

approved respirator[3].

High-Energy Procedures - All PPE listed for low-energy procedures.

(e.g., sonicating, vortexing, or any operation

outside a primary containment device)

- Consideration of a full-body protective suit for

complete coverage.

Unpacking Shipments - Nitrile gloves.

- Safety glasses.

Operational and Disposal Plan
A systematic approach to handling, from receipt of the compound to its final disposal, is critical

for safety and regulatory compliance.

Step 1: Receiving and Unpacking

Visual Inspection: Upon receipt, visually inspect the external packaging for any signs of

damage.

PPE: At a minimum, wear nitrile gloves and safety glasses during unpacking.

Location: Unpack the shipment in a designated laboratory area, away from high-traffic zones.

Verification: Confirm that the container is tightly sealed and the product identity matches the

order specifications.
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Storage: Immediately transfer the compound to the appropriate, designated storage location.

Step 2: Storage

Short-Term Storage (days to weeks): Store in a dry, dark environment at 0 - 4°C[5].

Long-Term Storage (months to years): For extended periods, store at -20°C[5][6].

Container Integrity: Always keep the container tightly sealed to prevent moisture absorption

and contamination[1][2].

Environment: Store in a cool, well-ventilated area away from direct sunlight and sources of

ignition[1].

Incompatibilities: Keep away from strong acids/alkalis and strong oxidizing/reducing

agents[1].

Step 3: Handling and Preparation of Solutions

Designated Area: All handling of powdered Umifenovir hydrochloride monohydrate must

occur within a certified containment device, such as a Class II Biological Safety Cabinet or a

barrier isolator, to prevent aerosolization[1].

PPE: Adhere to the PPE requirements outlined in the table above.

Weighing: Use a dedicated, calibrated analytical balance inside the containment device.

Dissolving: When preparing solutions, dissolve the solid in the chosen solvent (e.g., DMSO,

ethanol) within the containment device[4]. If preparing aqueous solutions, first dissolve in an

organic solvent like DMF and then dilute with the aqueous buffer[4].

Labeling: Clearly label all prepared solutions with the compound name, concentration,

solvent, and date of preparation.

Step 4: Spill Management

Evacuation: Evacuate non-essential personnel from the immediate area.
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Ventilation: Ensure the area is well-ventilated[1].

PPE: Don the appropriate full PPE before addressing the spill.

Containment: For liquid spills, absorb with an inert, finely-powdered material like diatomite or

universal binders[1]. For solid spills, carefully collect the powder without creating dust.

Cleaning: Decontaminate the spill area and any affected equipment by scrubbing with

alcohol[1].

Disposal: Collect all contaminated materials in a sealed, labeled container for hazardous

waste disposal[1].

Step 5: Disposal

Waste Classification: All waste contaminated with Umifenovir hydrochloride
monohydrate, including empty containers, used PPE, and spill cleanup materials, must be

treated as hazardous chemical waste.

Collection: Place all contaminated waste into clearly labeled, sealed containers.

Regulatory Compliance: Dispose of the substance and contaminated materials in

accordance with all applicable federal, state, and local regulations[1]. Do not dispose of with

household garbage or allow it to enter sewage systems[2].

Experimental Protocols
Solubility and Stock Solution Preparation

Umifenovir hydrochloride monohydrate is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO), ethanol, and Dimethylformamide (DMF)[4]. It is sparingly soluble in

aqueous buffers[4].

To prepare a stock solution:

Inside a certified containment device, accurately weigh the desired amount of the

crystalline solid.
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Add the chosen solvent (e.g., DMSO) to the solid.

If necessary, gently vortex or sonicate to ensure complete dissolution.

For aqueous solutions, first dissolve the compound in DMF and then dilute with the

aqueous buffer of choice to the desired final concentration[4]. Note that the solubility in a

1:8 solution of DMF:PBS (pH 7.2) is approximately 0.1 mg/ml[4]. Aqueous solutions are

not recommended for storage for more than one day[4].

Visual Workflow for Handling and Disposal
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Workflow for Handling and Disposal of Umifenovir Hydrochloride Monohydrate
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Caption: Logical workflow for the safe handling and disposal of Umifenovir hydrochloride
monohydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/product/b194253?utm_src=pdf-body
https://www.benchchem.com/product/b194253?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-14904A/Umifenovir-hydrochloride-SDS-MedChemExpress.pdf
https://cdn.caymanchem.com/cdn/msds/16933m.pdf
https://www.biosynth.com/Files/MSDS/FA/17/MSDS_FA17969_7000_EN.pdf
https://cdn.caymanchem.com/cdn/insert/16933.pdf
https://www.medkoo.com/products/41361
https://www.medkoo.com/uploads/product/Umifenovir_HCl/product_insert/ProductData-UmifenovirHCl.pdf
https://www.benchchem.com/product/b194253#personal-protective-equipment-for-handling-umifenovir-hydrochloride-monohydrate
https://www.benchchem.com/product/b194253#personal-protective-equipment-for-handling-umifenovir-hydrochloride-monohydrate
https://www.benchchem.com/product/b194253#personal-protective-equipment-for-handling-umifenovir-hydrochloride-monohydrate
https://www.benchchem.com/product/b194253#personal-protective-equipment-for-handling-umifenovir-hydrochloride-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b194253?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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